![molecular formula C8H12N2 B074657 4-Ethylbenzene-1,2-diamine CAS No. 1124-38-5](/img/structure/B74657.png)
4-Ethylbenzene-1,2-diamine
Overview
Description
4-Ethylbenzene-1,2-diamine is an aromatic diamine compound with potential applications in various fields of chemistry and material science. It is a derivative of ethylbenzene, characterized by the presence of two amine groups (NH2) attached to the benzene ring, which significantly alters its chemical behavior and properties compared to its parent compound.
Synthesis Analysis
The synthesis of related compounds such as 1,2-bis(bromomethyl)-4-fluorobenzene was achieved from 3,4-dimethylbenzenamine via reactions involving diazotization and bromination. These methods highlight the typical synthetic pathways that might be adapted for synthesizing this compound, showcasing the importance of halogenation and functional group transformation in its synthesis process (Guo Zhi-an, 2009).
Molecular Structure Analysis
Research on compounds like 1,4-diethyl- and 1,2-diethylbenzene provides insights into the molecular structure of ethyl-substituted benzene derivatives. These molecules exhibit specific orientations of the terminal methyl groups and are linked in crystal structures through various interactions, hinting at the spatial arrangement and potential intermolecular interactions of this compound (D. Yufit, 2013).
Chemical Reactions and Properties
The SNAr reaction (nucleophilic aromatic substitution) of 2,3,5,6-tetrachloronitrobenzene with diamines under high pressure showed the formation of cyclization products, providing a glimpse into the reactive nature of aromatic diamines like this compound. These reactions underscore the compound's reactivity towards electrophilic substitution and potential for forming cyclic structures (T. Ibata, Xinzhuo Zou, T. Demura, 1995).
Physical Properties Analysis
The study of related ethylbenzene derivatives through solid-state proton spin relaxation techniques revealed insights into the dynamics of ethyl groups and their constituent methyl groups in polycrystalline samples. This research provides a foundational understanding of the physical properties, such as reorientation barriers and molecular dynamics, relevant to compounds like this compound (P. Beckmann, L. Happersett, A. V. Herzog, W. Tong, 1991).
Chemical Properties Analysis
Analyzing the chemical properties of diamine compounds, such as 1,2-diamino-4,5-ethylenedioxybenzene, offers insights into the behavior of this compound, particularly its reactivity with other chemical species. The selective reactivity of these compounds with aromatic aldehydes under specific conditions reflects on the chemical versatility and potential applications of this compound (W. Chao, M. Kai, J. Ishida, Y. Ohkura, S. Hara, M. Yamaguchi, 1988).
Scientific Research Applications
Solid State Proton Spin Relaxation in Ethylbenzenes : This study focuses on the dynamics of ethyl groups in ethylbenzene derivatives, including 1,2-diethylbenzene, using solid-state proton spin relaxation techniques. It provides insights into the molecular dynamics and intermolecular interactions in these compounds (Beckmann et al., 1991).
Synthesis and Properties of Soluble Alternating Copoly(amide–imide)s : This research discusses the synthesis of novel poly(amide–imide)s from 1,2-bis(4-trimellitimidophenoxy)-4-t-butylbenzene and various aromatic diamines. These polymers show excellent solubility and mechanical properties, indicating potential applications in materials science (Yang & Wei, 2001).
Metal-catalysed 1,2-Diamination Reactions : This paper highlights the importance of 1,2-diamine structures in natural products and pharmaceutical agents. It reviews advances in metal-catalysed diamination reactions, which are key to synthesizing such structures (Cardona & Goti, 2009).
DNA Damage by Ethylbenzenehydroperoxide : This study examines the DNA damage caused by sunlight-irradiated ethylbenzene. It explores a novel pathway of oxidative DNA damage, which could have implications in understanding the carcinogenicity of ethylbenzene (Toda et al., 2003).
The Low-Melting Compounds of Diethyl- and Ethylbenzene : This research discusses the crystal structures of 1,4-diethyl- and 1,2-diethylbenzene, and ethylbenzene. It provides insights into the molecular arrangement and intermolecular interactions in these compounds (Yufit, 2013).
Synthesis and Properties of Aromatic Polyamides : This paper describes the synthesis and properties of aromatic polyamides derived from 1,2-bis(4-aminophenoxy)benzene and various aromatic dicarboxylic acids. It focuses on the solubility, mechanical properties, and thermal stability of these polymers (Yang et al., 1996).
Mechanism of Action
The mechanism of action for the synthesis of 4-Ethylbenzene-1,2-diamine involves a two-step process. In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .
properties
IUPAC Name |
4-ethylbenzene-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-2-6-3-4-7(9)8(10)5-6/h3-5H,2,9-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROJMDQBRKBPHIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20494947 | |
Record name | 4-Ethylbenzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20494947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1124-38-5 | |
Record name | 4-Ethylbenzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20494947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-ethylbenzene-1,2-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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